![molecular formula C16H12N2O3 B2416080 4-Hydroxy-2-oxo-n-phenyl-1,2-dihydroquinoline-3-carboxamide CAS No. 16798-54-2](/img/structure/B2416080.png)
4-Hydroxy-2-oxo-n-phenyl-1,2-dihydroquinoline-3-carboxamide
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Overview
Description
“4-Hydroxy-2-oxo-n-phenyl-1,2-dihydroquinoline-3-carboxamide” is a compound that belongs to the class of organic compounds known as aromatic anilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . The conversion of N-1 substituted 4-Quinolone 3-Carboxylate to its corresponding carbamates is highly restrictive . This motivated researchers to adopt a much simpler, scalable, and efficient methodology for the synthesis of highly pure N-1 substituted 4- Quinolone-3-Carboxamides with excellent yields .
Molecular Structure Analysis
The molecular structure of this compound includes a 4-quinolone scaffold, which holds significant relevance in medicinal chemistry . The quinolone itself is a privileged scaffold in terms of its druggability, finding its utility in drugs ranging from anticancer, antibacterial, and antiviral to cystic fibrosis and cardiotonic .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a water solubility of 0.054 mg/mL, a logP of 1.89 (ALOGPS) and 1.73 (Chemaxon), and a pKa (Strongest Acidic) of 6.03 . It also has a hydrogen acceptor count of 3, a hydrogen donor count of 2, and a polar surface area of 69.64 Å2 .
Scientific Research Applications
Anti-Proliferative Agents
A series of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide hybrids demonstrated significant in vitro anti-proliferative activity against various cancer cell lines, including PANC 1, HeLa, and MDA-MB-231. Certain compounds within this series showed considerable anti-proliferative activity, with GI50 values ranging from 0.15 to 1.4 μM. The relationship between the compounds' structure and their anti-proliferative activity was further supported by in silico molecular docking studies against tubulin protein (Banu et al., 2017).
Cholinesterase Inhibitors and Ca Channel Antagonists
A series of new 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamides were synthesized and evaluated for their potential as Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) inhibitors. Some derivatives were found to exhibit selective inhibition towards AChE or BuChE. Additionally, docking analysis was carried out to understand the binding mode in the active site of these enzymes and explain the observed selectivities. One of the compounds demonstrated the ability to decrease K(+)-induced calcium signals in bovine chromaffin cells (Tomassoli et al., 2011).
Pharmacological Activities and Synthetic Versatility
4-Oxoquinolines, including N-1-Alkylated-4-oxoquinoline derivatives, are of great interest due to their biological and synthetic versatility. The presence of a carboxamide unit linked to the C-3 carbon of the 4-oxoquinoline core has been associated with various biological activities. The N-ethylation reaction of specific derivatives was investigated, highlighting their potential for different pharmacological activities, including antibacterial and antiviral effects (Batalha et al., 2019).
Bioisosteric Replacements for Enhanced Analgesic Properties
Research on the bioisosteric replacement of the benzyl phenyl ring in certain 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamides with isosteric heterocycles resulted in a noticeable increase in analgesic activity for specific derivatives. This study showcases the potential of structural modifications in enhancing the analgesic properties of these compounds (Ukrainets et al., 2016).
Future Directions
Mechanism of Action
Target of Action
It is known that quinolone compounds, which this molecule is a part of, have been explored for their anti-tubercular , anti-proliferative , tyrosine kinase inhibition , and anti-inflammatory potential (via Cannabinoid receptor 2 ligand) .
Mode of Action
It’s known that 4-hydroxy-2-quinolones show unusually high reactivity towards n-nucleophiles .
Biochemical Pathways
Quinolone compounds have been known to affect various biochemical pathways, including those involved in bacterial dna replication .
Result of Action
Quinolone compounds have been known to have various therapeutic potentials, including anti-tubercular , anti-proliferative , tyrosine kinase inhibition , and anti-inflammatory effects (via Cannabinoid receptor 2 ligand) .
Biochemical Analysis
Biochemical Properties
It is known that 4-hydroxy-2-quinolones, a related class of compounds, show unusually high reactivity towards N-nucleophiles . This suggests that 4-Hydroxy-2-oxo-n-phenyl-1,2-dihydroquinoline-3-carboxamide may also interact with enzymes, proteins, and other biomolecules in a similar manner.
Cellular Effects
4-Quinolone-3-Carboxamides, a related class of compounds, have been explored for their anti-tubercular, anti-proliferative, tyrosine kinase inhibition, and anti-inflammatory potential . This suggests that this compound may have similar effects on various types of cells and cellular processes.
Molecular Mechanism
It is known that 4-hydroxy-2-quinolones can form intramolecular hydrogen bonds , which may influence their binding interactions with biomolecules.
Temporal Effects in Laboratory Settings
It is known that 4-hydroxy-2-quinolones are quite stable , suggesting that this compound may also exhibit stability and long-term effects on cellular function in in vitro or in vivo studies.
Dosage Effects in Animal Models
Related compounds have shown increased analgesic activity with certain isosteric replacements , suggesting that dosage effects may be observed with this compound as well.
Metabolic Pathways
4-hydroxy-2-quinolones are known to undergo ester hydrolysis , suggesting that this compound may be involved in similar metabolic pathways.
Transport and Distribution
The related compound 4-hydroxy-5-methoxy-N,1-dimethyl-2-oxo-N-[4-(trifluoromethyl)phenyl]-1,2-dihydroquinoline-3-carboxamide has been found to form intramolecular hydrogen bonds , which may influence its transport and distribution.
Subcellular Localization
The related compound 4-hydroxy-5-methoxy-N,1-dimethyl-2-oxo-N-[4-(trifluoromethyl)phenyl]-1,2-dihydroquinoline-3-carboxamide has been found to form intramolecular hydrogen bonds , which may influence its subcellular localization.
Properties
IUPAC Name |
4-hydroxy-2-oxo-N-phenyl-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3/c19-14-11-8-4-5-9-12(11)18-16(21)13(14)15(20)17-10-6-2-1-3-7-10/h1-9H,(H,17,20)(H2,18,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPULHXWGWWVYPV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3NC2=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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